Cas no 1187170-97-3 (3-(3,5-Dichlorobenzoyl)-4-methylpyridine)

• Product Name: 3-(3,5-Dichlorobenzoyl)-4-methylpyridine
• CAS No: 1187170-97-3
• MF: C₁₃H₉Cl₂NO
• MW: 266.122661352158
• CID: 4684911
• Update Time: 2025-06-12

3-(3,5-Dichlorobenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dichlorobenzoyl)-4-methylpyridine
• (3,5-Dichlorophenyl)(4-methylpyridin-3-yl)methanone
• BC2747282

• Inchi： 1S/C13H9Cl2NO/c1-8-2-3-16-7-12(8)13(17)9-4-10(14)6-11(15)5-9/h2-7H,1H3
• InChI Key： HPLNKRKDDHUAKU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=NC=CC=1C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(3,5-Dichlorobenzoyl)-4-methylpyridine

Comprehensive Overview of 3-(3,5-Dichlorobenzoyl)-4-methylpyridine (CAS No. 1187170-97-3)

3-(3,5-Dichlorobenzoyl)-4-methylpyridine (CAS No. 1187170-97-3) is a specialized organic compound widely recognized for its unique structural and functional properties. This compound, featuring a dichlorobenzoyl group attached to a 4-methylpyridine backbone, has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. Its molecular formula, C₁₃H₉Cl₂NO, highlights its aromatic and heterocyclic characteristics, making it a subject of interest for synthetic chemists and researchers.

In recent years, the demand for high-purity intermediates like 3-(3,5-Dichlorobenzoyl)-4-methylpyridine has surged, driven by advancements in targeted drug delivery and green chemistry. Researchers are particularly intrigued by its potential role in developing small-molecule inhibitors and catalysts. The compound's chlorinated aromatic moiety offers unique reactivity, enabling selective modifications for tailored applications. This aligns with the growing trend of sustainable synthesis and atom-efficient reactions, which are hot topics in modern organic chemistry.

From a structural-activity relationship (SAR) perspective, 3-(3,5-Dichlorobenzoyl)-4-methylpyridine serves as a versatile scaffold. Its electron-withdrawing dichlorobenzoyl group enhances the stability of adjacent functional groups, making it valuable for designing bioactive molecules. This property is particularly relevant in the context of neurodegenerative disease research and anti-inflammatory agents, where precise molecular tuning is critical. Users searching for "pyridine derivatives in drug development" or "chlorobenzoyl applications" will find this compound highly relevant to their queries.

The synthesis of CAS No. 1187170-97-3 typically involves Friedel-Crafts acylation or cross-coupling reactions, methodologies that are frequently discussed in academic forums and patent literature. Its purification often employs chromatographic techniques, a topic of interest for laboratories focusing on high-throughput screening. Notably, the compound's thermal stability and solubility profile make it suitable for diverse experimental conditions, addressing common challenges in process chemistry.

In the context of industrial applications, 3-(3,5-Dichlorobenzoyl)-4-methylpyridine is explored for its potential in advanced material synthesis, such as organic semiconductors and ligand design for metal-organic frameworks (MOFs). These applications resonate with current trends in renewable energy and smart materials, areas frequently searched by engineers and material scientists. The compound's structural versatility also positions it as a candidate for photoactive compounds, a niche yet rapidly growing field.

For analytical chemists, the characterization of 1187170-97-3 involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are pivotal for verifying its molecular integrity and purity, topics often queried in quality control discussions. The compound's spectral data is extensively documented, serving as a reference for similar heterocyclic compounds.

Environmental and regulatory compliance aspects of 3-(3,5-Dichlorobenzoyl)-4-methylpyridine are also noteworthy. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP), a subject of increasing importance in chemical safety searches. The compound's biodegradation pathways and ecotoxicological profile are under study, aligning with global emphasis on green chemistry principles.

In summary, CAS No. 1187170-97-3 represents a multifaceted compound bridging pharmaceutical innovation and material science. Its relevance to trending topics like precision medicine, sustainable chemistry, and functional materials ensures its continued prominence in scientific literature and industrial applications. Researchers and manufacturers seeking specialty chemicals or building blocks for complex syntheses will find this compound indispensable.